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Compound of Interest

Compound Name: Direct Brown 95, Techincal grade

Cat. No.: B1144147

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of Direct Brown 95, Technical Grade. Adherence to these
procedures is mandatory to ensure the safety of all laboratory personnel. Direct Brown 95 is a
benzidine-based azo dye and is classified as a potential human carcinogen.[1][2] Therefore, all
contact should be minimized to the lowest feasible level.

Essential Safety and Handling Information

Direct Brown 95 is a brown powder that is slightly soluble in water.[3] As a benzidine-based
dye, it is considered a potential occupational carcinogen, and NIOSH recommends that
exposures be limited to the lowest feasible concentration.[1][4] There is no specific established
Occupational Exposure Limit (OEL) for this compound. The primary routes of exposure are
inhalation of the powder and skin contact. Symptoms of exposure can include respiratory
distress, dizziness, headache, nausea, and potential damage to the liver and kidneys.[5]

Due to its carcinogenic nature, all work with Direct Brown 95 must be conducted within a
designated area, such as a chemical fume hood, to minimize inhalation exposure.[6][7]

Quantitative Data Summary
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Property Value Source
Chemical Name C.l. Direct Brown 95 [3]
CAS Number 16071-86-6 [4]
Molecular Formula C31H20N6Na209s [3]
Molecular Weight 698.57 g/mol [3]
Appearance Brown powder [3]
Solubility in Water Slightly soluble [3]

Occupational Exposure Limit

Lowest Feasible Concentration  [1][8]
(OEL)

Carcinogenicity Potential human carcinogen [1][2]

Operational Plan: Step-by-Step Handling

Procedures
Preparation and Engineering Controls:

o Designated Area: All handling of Direct Brown 95 powder must be performed in a designated

area, such as a certified chemical fume hood, to control airborne particles.[6][7]

o Surface Protection: Line the work surface within the fume hood with absorbent, plastic-
backed paper to contain any spills.

o Emergency Equipment: Ensure that a safety shower and eyewash station are readily
accessible and that you are familiar with their operation.

Personal Protective Equipment (PPE) - Donning
Sequence:

The following PPE is mandatory. Donning should occur in a clean area before entering the
designated handling area.
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o Disposable Gown/Lab Coat: Wear a long-sleeved, fully-fastened lab coat or a disposable
gown.

e Shoe Covers: If there is a risk of powder spillage onto the floor, wear disposable shoe

covers.

» Respirator: A NIOSH-approved half-face respirator with a combination filter cartridge (organic
vapor/acid gas/HEPA) is recommended when handling the neat chemical.[5]

o Eye Protection: Wear tightly fitting chemical safety goggles.

o Gloves: Wear two pairs of nitrile gloves. The outer pair should extend over the cuffs of the
lab coat.

Handling the Compound:

» Weighing: When weighing the powder, do so within the fume hood. Use a tared, sealed
container to transport the powder to the balance to avoid dispersing dust.

e Solution Preparation: Prepare solutions within the fume hood. Add the powder slowly to the
solvent to avoid splashing and aerosol generation.

o General Practices: Avoid creating dust. Do not dry sweep spills. Keep containers of the dye
closed when not in use.

Personal Protective Equipment (PPE) - Doffing
Sequence:

Doffing should be performed in a designated area to prevent cross-contamination. The outer
surfaces of your PPE should be considered contaminated.

o Outer Gloves: While still wearing inner gloves, remove the outer pair of gloves by grasping
the outside of one glove with the other gloved hand and peeling it off. Hold the removed
glove in the remaining gloved hand. Slide the fingers of the ungloved hand under the
remaining glove at the wrist and peel it off over the first glove. Dispose of both gloves in the
designated hazardous waste container.
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Disposable Gown/Lab Coat: Unfasten the gown. Peel it away from your neck and shoulders,
touching only the inside of the gown. Turn the gown inside out as you remove it and fold or
roll it into a bundle. Dispose of it in the designated hazardous waste container.

Eye Protection: Remove eye protection from the back by lifting the headband. Do not touch
the front of the goggles.

Respirator: Remove the respirator without touching the front.

Shoe Covers: If worn, remove shoe covers.

Inner Gloves: Remove the inner pair of gloves using the same technique as for the outer
gloves.

Hand Hygiene: Immediately and thoroughly wash your hands with soap and water.

Disposal Plan: Waste Management and

Decontamination
Waste Segregation and Collection:

Solid Waste: All solid waste contaminated with Direct Brown 95, including used PPE,
absorbent paper, and weighing papers, must be collected in a clearly labeled, sealed
hazardous waste container.

Liquid Waste: Unused solutions of Direct Brown 95 should be collected in a separate,
labeled hazardous waste container. Do not dispose of this material down the drain.[9]

Sharps: Any contaminated sharps should be placed in a designated sharps container for
hazardous chemical waste.

Decontamination of Laboratory Equipment:

Glassware and Reusable Equipment:

o Carefully rinse all contaminated equipment with a suitable solvent (e.g., water, if the dye is
in an aqueous solution) within a chemical fume hood. Collect the initial rinsate as
hazardous liquid waste.
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o Wash the equipment with soap and water.

o Perform a final rinse with clean water.

o Work Surfaces:

o If a spill occurs, dampen the solid material with water to prevent it from becoming airborne.

[5]
o Use absorbent paper dampened with water to clean the area.
o Wipe the area with a soap and water solution.

o All cleaning materials must be disposed of as solid hazardous waste.[5]

Final Disposal:

 All collected hazardous waste must be disposed of through your institution's environmental
health and safety office or a licensed hazardous waste disposal company. Follow all local,
state, and federal regulations for the disposal of carcinogenic materials.

Workflow for Safe Handling of Direct Brown 95

Preparation Handling Cleanup & Disposal Exit Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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